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Compound of Interest

Compound Name: Methyl 2-chloroisonicotinate

Cat. No.: B1349790 Get Quote

In-Depth Technical Guide: Methyl 2-
chloroisonicotinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Methyl 2-chloroisonicotinate, a chemical

compound relevant in various research and development applications. The information is

presented to be easily accessible and comparable for professionals in the field.

Core Molecular Data
Methyl 2-chloroisonicotinate is a pyridine derivative with significance in synthetic organic

chemistry, often serving as a building block for more complex molecules in pharmaceutical and

agrochemical research.

The fundamental molecular properties of Methyl 2-chloroisonicotinate are summarized

below. This data is critical for stoichiometric calculations, analytical characterization, and

experimental design.

Parameter Value Citations

Molecular Formula C₇H₆ClNO₂ [1][2][3][4][5][6][7]

Molecular Weight 171.58 g/mol [1][4][5][6][7][8]
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Logical Relationship of Molecular Identifiers
The following diagram illustrates the direct relationship between the compound's common

name and its fundamental chemical identifiers.

Methyl 2-chloroisonicotinate

Molecular Formula:
C₇H₆ClNO₂

is defined by

Molecular Weight:
171.58 g/mol

results in

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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